p-Tolyl isobutyrate p-Tolyl isobutyrate p-Tolyl isobutyrate, also known as fema 3075 or paracresyl isobutyrate, belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. p-Tolyl isobutyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, p-tolyl isobutyrate is primarily located in the membrane (predicted from logP). p-Tolyl isobutyrate has an animal, floral, and fruity taste.
Brand Name: Vulcanchem
CAS No.: 103-93-5
VCID: VC21027362
InChI: InChI=1S/C11H14O2/c1-8(2)11(12)13-10-6-4-9(3)5-7-10/h4-8H,1-3H3
SMILES: CC1=CC=C(C=C1)OC(=O)C(C)C
Molecular Formula: C11H14O2
Molecular Weight: 176.25 g/mol

p-Tolyl isobutyrate

CAS No.: 103-93-5

Cat. No.: VC21027362

Molecular Formula: C11H14O2

Molecular Weight: 176.25 g/mol

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p-Tolyl isobutyrate - 103-93-5

Specification

Description p-Tolyl isobutyrate, also known as fema 3075 or paracresyl isobutyrate, belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. p-Tolyl isobutyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, p-tolyl isobutyrate is primarily located in the membrane (predicted from logP). p-Tolyl isobutyrate has an animal, floral, and fruity taste.
CAS No. 103-93-5
Molecular Formula C11H14O2
Molecular Weight 176.25 g/mol
IUPAC Name (4-methylphenyl) 2-methylpropanoate
Standard InChI InChI=1S/C11H14O2/c1-8(2)11(12)13-10-6-4-9(3)5-7-10/h4-8H,1-3H3
Standard InChI Key UPPSFGGDKACIKP-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)OC(=O)C(C)C
Canonical SMILES CC1=CC=C(C=C1)CC(=O)C(C)C

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